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Introduction
Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP) is a highly potent second messenger

that mobilizes intracellular calcium (Ca²⁺) from acidic organelles, such as lysosomes and

endosomes.[1][2][3][4] Due to its negative charge, NAADP is membrane-impermeant, making

its direct introduction into intact cells challenging and often requiring invasive techniques like

microinjection or electroporation.[1][5] NAADP-AM, a cell-permeant acetoxymethyl ester (AM)

derivative, overcomes this limitation.[2][6] This prodrug passively diffuses across the plasma

membrane and is subsequently hydrolyzed by cytosolic esterases, releasing active NAADP into

the cytoplasm.[1][2][4] This allows for the non-invasive study of NAADP-mediated Ca²⁺

signaling in a population of cells.[1][2]

Mechanism of Action
The lipophilic NAADP-AM molecule readily crosses the cell membrane.[1][2] Once in the

cytosol, ubiquitous intracellular esterases cleave the AM ester groups, liberating the active,

membrane-impermeant NAADP.[1][2][7] The released NAADP binds to its receptors, primarily

the two-pore channels (TPCs), located on the membranes of acidic Ca²⁺ stores.[1][4][8][9] This

binding triggers the release of Ca²⁺ from these organelles into the cytosol.[3][9] This initial Ca²⁺

signal can act as a trigger, which is then amplified by Ca²⁺-induced Ca²⁺ release (CICR) from

the endoplasmic reticulum (ER) through ryanodine receptors (RyRs) or inositol 1,4,5-

trisphosphate receptors (IP₃Rs), leading to a robust global Ca²⁺ signal.[3][9][10][11]
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Preparation

Loading

Measurement

1. Prepare NAADP-AM
Stock Solution (1-10 mM in DMSO)

2. Prepare Cells
(Plate on glass-bottom dish)

3. Load with Ca²⁺ Indicator
(e.g., Fura-2 AM, 30-60 min)

4. Wash Cells (2-3 times)
(Remove excess indicator)

5. Incubate with NAADP-AM
(Working concentration in buffer)

6. Measure Intracellular Ca²⁺
(Fluorescence Microscopy/Plate Reader)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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